Cas no 24887-75-0 (Androstane)

Androstane structure

Product Name:Androstane

CAS No:24887-75-0

MF:C₁₉H₃₂

MW:260.457386016846

CID:263652

PubChem ID:6857536

Update Time:2025-04-19

Androstane Chemical and Physical Properties

Names and Identifiers

- Androstane
- ,10α,13α,14&#946
- Q2846975
- CHEBI:35509
- 24887-75-0
- 1H-Cyclopenta[a]phenanthrene, hexadecahydro-10,13-dimethyl-, [8S-(8.alpha.,9.beta.,10.alpha.,13.alpha.,14.beta.)]-
- (8S-(8alpha,9beta,10alpha,13alpha,14beta))-Hexadecahydro-10,13-dimethyl-1H-cyclopenta(a)phenanthrene
- Androstane (VAN)
- DTXSID40179587
- QZLYKIGBANMMBK-FZFXZXLVSA-N
- 1H-Cyclopenta(a)phenanthrene, hexadecahydro-10,13-dimethyl-, (8S-(8alpha,9beta,10alpha,13alpha,14beta))-
- Inchi： 1S/C19H32/c1-18-11-5-7-16(18)15-9-8-14-6-3-4-12-19(14,2)17(15)10-13-18/h14-17H,3-13H2,1-2H3/t14?,15-,16-,17-,18-,19-/m0/s1
- InChI Key： QZLYKIGBANMMBK-FZFXZXLVSA-N
- SMILES： [C@H]12CC[C@]3(C)CCC[C@H]3[C@@H]1CCC1CCCC[C@]21C

Computed Properties

Exact Mass: 260.250401021g/mol
Monoisotopic Mass: 260.250401021g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 0
Heavy Atom Count: 19
Rotatable Bond Count: 0
Complexity: 359
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 5
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 7.6
Topological Polar Surface Area: 0Å²

Experimental Properties

Density: 0.8519 (estimate)
Melting Point: 50°C
Boiling Point: 338.72°C (rough estimate)
Refractive Index: 1.4750 (estimate)

Androstane Related Literature

1. Microbiological hydroxylation of steroids. Part VIII. The pattern of monohydroxylation of diketones and keto-alcohols derived from 5α-androstane with cultures of the fungus, Rhizopus nigricans

Virginia E. M. Chambers,William A. Denny,John M. Evans,Ewart R. H. Jones,Alexander Kasal,G. Denis Meakins,John Pragnell J. Chem. Soc. Perkin Trans. 1 1973 1500
2. Microbiological hydroxylation of steroids. Part IV. The pattern of dihydroxylation of mono-oxygenated 5α-androstanes with cultures of the fungus Calonectria decora

A. M. Bell,P. C. Cherry,I. M. Clark,W. A. Denny,Ewart R. H. Jones,G. D. Meakins,P. D. Woodgate J. Chem. Soc. Perkin Trans. 1 1972 2081
3. Microbiological hydroxylation of steroids. Part IX. Hydroxylation of diketones and keto-alcohols derived from 5α-androstane with the fungi Rhizopus arrhizus and Rhizopus circinnans. Steroidal 18- and 19-proton magnetic resonance signals

Alan M. Bell,Ian M. Clark,William A. Denny,Ewart R. H. Jones,G. Denis Meakins,Wilhelm E. Müller,Eva E. Richards J. Chem. Soc. Perkin Trans. 1 1973 2131
4. Microbiological hydroxylation of steroids. Part V. The pattern of hydroxylation of dioxygenated 5α-androstanes with cultures of the fungus Calonectria decora

A. M. Bell,W. A. Denny,Ewart R. H. Jones,G. D. Meakins,W. E. Müller J. Chem. Soc. Perkin Trans. 1 1972 2759
5. Microbiological hydroxylation of steroids. Part I. Proton magnetic resonance spectra of ketones, alcohols, and acetates in the androstane, pregnane, and ?strane series

J. E. Bridgeman,P. C. Cherry,A. S. Clegg,J. M. Evans,Ewart R. H. Jones,A. Kasal,V. Kumar,G. D. Meakins,Y. Morisawa,E. E. Richards,P. D. Woodgate J. Chem. Soc. C 1970 250